Cas no 70160-87-1 ( )

• Product Name: &nbsp
• CAS No: 70160-87-1
• MF: C₁₂H₁₉N
• MW: 177.28596329689
• CID: 974687
• PubChem ID: 263107
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• N,N,2-trimethyl-1-phenylpropan-1-amine
• AC1L68YO
• AC1Q4TK7
• AGN-PC-0CY8U4
• AR-1K0606
• CTK2H7350
• Dimethyl-(2-methyl-1-phenyl-propyl)-amin
• dimethyl-(2-methyl-1-phenyl-propyl)-amine
• N,N-dimethyl-2-methyl-1(phenyl)propylamine
• NCIOpen2_001601
• NSC97442
• DTXSID50294619
• 70160-87-1
• NSC-97442
• SCHEMBL22725637
•  

• Inchi： 1S/C12H19N/c1-10(2)12(13(3)4)11-8-6-5-7-9-11/h5-10,12H,1-4H3
• InChI Key： CWZPRYKKVKAJIU-UHFFFAOYSA-N
• SMILES： N(C)(C)C(C1C=CC=CC=1)C(C)C

Computed Properties

• Exact Mass: 177.15187
• Monoisotopic Mass: 177.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• Density: 0.901
• Boiling Point: 213.5°C at 760 mmHg
• Flash Point: 75.1°C
• Refractive Index: 1.501
• PSA: 3.24
• LogP: 2.94530

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes